Cas no 17466-07-8 (3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide)

• Product Name: 3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide
• CAS No: 17466-07-8
• MF: C₁₁H₉N₅OS
• MW: 259.287059545517
• MDL: MFCD16653056
• CID: 5580457
• PubChem ID: 135882697
• Update Time: 2026-03-11

3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide
• 3-(4-Methoxyphenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 3,6-dihydro-3-(4-methoxyphenyl)-
• 3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ylhydrosulfide
• AKOS005207590
• G66684
• F2147-0333
• 3-(4-methoxyphenyl)-6H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thione
• CS-0302831
• EN300-236846
• 17466-07-8

• MDL： MFCD16653056
• Inchi： 1S/C11H9N5OS/c1-17-8-4-2-7(3-5-8)16-10-9(14-15-16)11(18)13-6-12-10/h2-6H,1H3,(H,12,13,18)
• InChI Key： JLTRDOHYYBYYNO-UHFFFAOYSA-N
• SMILES： C1NC(=S)C2N=NN(C3=CC=C(OC)C=C3)C=2N=1

Computed Properties

• Exact Mass: 259.053
• Monoisotopic Mass: 259.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.7A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 499.4±55.0 °C(Predicted)
• pka: 6.29±0.20(Predicted)

Additional information on 3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide

Professional Introduction to 3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide (CAS No. 17466-07-8)

3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 17466-07-8, belongs to a class of molecules known for their potential biological activity and structural complexity. The presence of multiple functional groups, including a triazolo[4,5-d]pyrimidine core and a 4-methoxyphenyl substituent, makes it a promising candidate for further investigation in drug discovery and development.

The triazolo[4,5-d]pyrimidine scaffold is particularly noteworthy due to its prevalence in various bioactive molecules. This motif has been extensively studied for its ability to interact with biological targets such as enzymes and receptors, leading to potential therapeutic effects. The incorporation of a hydrosulfide group further enhances the compound's chemical diversity, offering unique reactivity and interaction possibilities with biological systems.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The 4-methoxyphenyl group in 3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide contributes to its potential biological activity by influencing electron distribution and molecular shape. This feature is particularly valuable in the design of molecules that require precise targeting of biological pathways.

The compound's structure also suggests potential applications in the development of antiviral and anticancer agents. The triazolo[4,5-d]pyrimidine core is known to exhibit inhibitory effects on various enzymes involved in viral replication and tumor growth. Furthermore, the hydrosulfide group may play a role in modulating redox-sensitive signaling pathways, which are crucial in many disease processes.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide that combine multiple pharmacophoric elements are particularly attractive due to their multifunctional potential. Such molecules can be designed to target multiple pathways simultaneously, potentially leading to more effective therapeutic outcomes.

The synthesis of this compound involves intricate organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, are often employed to construct the complex triazolo[4,5-d]pyrimidine core. The introduction of the hydrosulfide group further adds complexity to the synthetic route but also enhances the compound's potential biological activity.

In conclusion, 3-(4-Methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for further investigation in drug discovery and development. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see more innovative therapies emerge based on their unique properties.